Cas no 1807276-25-0 (4-Chloro-3-fluoro-5-mercaptopyridine)

• Product Name: 4-Chloro-3-fluoro-5-mercaptopyridine
• CAS No: 1807276-25-0
• MF: C₅H₃ClFNS
• MW: 163.600422143936
• CID: 4902376
• Update Time: 2025-05-21

4-Chloro-3-fluoro-5-mercaptopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-fluoro-5-mercaptopyridine

• Inchi： 1S/C5H3ClFNS/c6-5-3(7)1-8-2-4(5)9/h1-2,9H
• InChI Key： GCCWGSGTVYFTKQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=CC=1S)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: 1.7
• Topological Polar Surface Area: 13.9

Additional information on 4-Chloro-3-fluoro-5-mercaptopyridine

Research Briefing on 4-Chloro-3-fluoro-5-mercaptopyridine (CAS: 1807276-25-0) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Chloro-3-fluoro-5-mercaptopyridine (CAS: 1807276-25-0) is a heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound serves as a versatile building block in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of both chloro and fluoro substituents, along with a reactive mercapto group, makes it a valuable intermediate for further chemical modifications, enabling the creation of novel drug candidates with enhanced pharmacological profiles.

Recent studies have highlighted the potential of 4-Chloro-3-fluoro-5-mercaptopyridine in the design of covalent inhibitors, which are increasingly being explored for their ability to target challenging drug targets such as KRAS and BTK. The mercapto group in this compound allows for the formation of disulfide bonds or thioether linkages with cysteine residues in target proteins, thereby improving binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of irreversible BTK inhibitors, showing promising results in preclinical models of autoimmune diseases.

In addition to its role in covalent inhibitor design, 4-Chloro-3-fluoro-5-mercaptopyridine has also been investigated for its applications in radiopharmaceuticals. The fluorine-18 isotope can be introduced into the molecule, making it a potential candidate for positron emission tomography (PET) imaging agents. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful radiolabeling of a derivative of this compound, which exhibited high target specificity and favorable pharmacokinetics in vivo. This opens up new avenues for non-invasive imaging of disease biomarkers.

The synthetic routes to 4-Chloro-3-fluoro-5-mercaptopyridine have been optimized in recent years to improve yield and scalability. A 2022 publication in Organic Process Research & Development detailed a novel one-pot synthesis method that reduces the number of purification steps and minimizes waste generation, aligning with the principles of green chemistry. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and environmental sustainability are critical considerations.

Despite its promising applications, challenges remain in the widespread adoption of 4-Chloro-3-fluoro-5-mercaptopyridine in drug discovery. Issues such as potential toxicity of intermediates and the need for further pharmacokinetic optimization are areas of active research. However, ongoing studies continue to explore its potential, with several patents filed in the past two years for derivatives of this compound targeting various diseases, including cancer and inflammatory disorders. The compound's versatility and the growing body of research supporting its use suggest that it will remain a focal point in chemical biology and pharmaceutical research for the foreseeable future.